Cas no 2171516-39-3 (1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid)

• Product Name: 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid
• CAS No: 2171516-39-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6223382
• PubChem ID: 165959454
• Update Time: 2025-10-28

1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid
• 2171516-39-3
• EN300-1517747
• 1-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azepane-2-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-15-7-1-2-12-25(30)27(32)33)16-24(18-13-14-18)29-28(34)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-25H,1-2,7,12-17H2,(H,29,34)(H,32,33)
• InChI Key： UCFLULFDKWDWIN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N1CCCCCC1C(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid

Introduction to 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid (CAS No. 2171516-39-3)

1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid, identified by the CAS number 2171516-39-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and an azepane core. The presence of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in medicinal chemistry.

The structural design of 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid is meticulously crafted to optimize its interaction with biological targets. The cyclopropyl moiety is known to enhance binding affinity and selectivity, while the Fmoc group provides a protective shield for the amino function during synthetic processes. The azepane ring, a seven-membered aromatic heterocycle, contributes to the molecule's stability and bioavailability. These structural features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that modulate neurological and inflammatory pathways. The 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid structure bears resemblance to known bioactive compounds that exhibit efficacy in treating conditions such as neurodegeneration and chronic inflammation. Preliminary studies suggest that this compound may interact with specific enzymes and receptors involved in these pathways, potentially leading to therapeutic benefits.

One of the most compelling aspects of 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazepane-2-carboxylic acid is its synthetic accessibility. The presence of well-established protecting groups and reactive sites allows for modular construction and facile modifications, enabling chemists to explore analogues with tailored properties. This flexibility is crucial for optimizing pharmacokinetic profiles and minimizing off-target effects.

The Fmoc group in the molecule serves as an important handle for solid-phase peptide synthesis (SPPS), a widely used technique in medicinal chemistry for constructing complex peptides and peptidomimetics. By incorporating this group, researchers can efficiently synthesize derivatives of 1-(Z-3-cyclopropyl)-3-(fluorenylmethoxycarbonylamino)propanoylazepane)-2-carboxylic acid, which may exhibit enhanced biological activity or improved pharmacological properties. This synthetic strategy underscores the compound's utility as a building block for drug discovery efforts.

Recent advances in computational chemistry have further enhanced the understanding of 1-(Z-3-cyclopropyl)-3-(fluorenylmethoxycarbonylamino)propanoylazepane)-2-carboxylic acid's interactions with biological targets. Molecular docking simulations have revealed potential binding modes with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. These findings align with experimental observations suggesting that derivatives of this compound may exhibit anti-inflammatory activity.

The azepane core is another key feature that contributes to the compound's pharmacological potential. Azepane derivatives are known for their ability to cross the blood-brain barrier, making them attractive candidates for central nervous system (CNS) drug development. Studies have shown that azepane-based compounds can modulate neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. Given these properties, 1-(Z-3-cyclopropyl)-3-(fluorenylmethoxycarbonylamino)propanoylazepane)-2-carboxylic acid may have applications in treating neurological disorders such as depression, anxiety, and neuropathic pain.

Furthermore, the cyclopropyl group enhances metabolic stability by resisting oxidative degradation, a common issue with many drug candidates. This stability ensures that the compound remains active in vivo longer, improving its therapeutic efficacy. Additionally, the fluorenylmethoxycarbonyl (Fmoc) protecting group facilitates easy removal during later stages of synthesis or purification, streamlining the development process.

In conclusion,1-(Z-3-cyclopropyl)-3-(fluorenylmethoxycarbonylamino)propanoylazepane)-2-carboxylic acid represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting neurological and inflammatory diseases. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological profile through structure-based drug design approaches.